Cas no 862909-67-9 (Epiboxidine hydrochloride)

• Product Name: Epiboxidine hydrochloride
• CAS No: 862909-67-9
• MF: C₁₀H₁₅ClN₂O
• MW: 214.691901445389
• CID: 6788275
• PubChem ID: 71308327
• Update Time: 2026-03-12

Epiboxidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• exo-2-(3-Methyl-5-isoxazolyl)-7-azabicyclo[2.2.1]heptane hydrochloride
• 862909-67-9
• Epiboxidine hydrochloride
• MFCD01321042
• DA-52937
• 5-[(1R,2S,4S)-7-azabicyclo[2.2.1]heptan-2-yl]-3-methyl-1,2-oxazole;hydrochloride

• Inchi： 1S/C10H14N2O.ClH/c1-6-4-10(13-12-6)8-5-7-2-3-9(8)11-7;/h4,7-9,11H,2-3,5H2,1H3;1H/t7-,8-,9+;/m0./s1
• InChI Key： NSMIYECGCNTSSS-CTERPIQNSA-N
• SMILES： Cl.O1C(=CC(C)=N1)[C@H]1C[C@@H]2CC[C@H]1N2

Computed Properties

• Exact Mass: 214.0872908g/mol
• Monoisotopic Mass: 214.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.1Ų

Additional information on Epiboxidine hydrochloride

Epiboxidine Hydrochloride (CAS No. 862909-67-9): A Comprehensive Overview of Its Properties and Applications

Epiboxidine hydrochloride (CAS No. 862909-67-9) is a chemically synthesized compound that has garnered significant attention in the field of neuroscience and pharmacology. This compound, known for its selective binding properties, is often studied for its potential interactions with nicotinic acetylcholine receptors (nAChRs). Researchers are particularly interested in its structural analogs and derivatives, which may offer insights into cognitive enhancement and neuroprotective mechanisms. The growing demand for epiboxidine HCl in academic and pharmaceutical research underscores its relevance in modern scientific inquiry.

One of the most frequently searched questions about Epiboxidine hydrochloride is its mechanism of action. Studies suggest that it acts as a partial agonist at specific nAChR subtypes, which are critical for synaptic plasticity and memory formation. This property makes it a subject of interest for conditions related to cognitive decline. Additionally, its hydrochloride salt form enhances solubility, making it more suitable for experimental applications. The compound’s CAS number 862909-67-9 is often used in patent filings and regulatory documentation, highlighting its importance in intellectual property and compliance.

In recent years, the rise of nootropics and cognitive enhancers has fueled interest in compounds like epiboxidine. Users searching for "natural alternatives to cognitive enhancers" or "synthetic nootropics with minimal side effects" may find this compound particularly intriguing. While epiboxidine HCl is not a dietary supplement, its pharmacological profile aligns with the goals of such research. Its potential to modulate neurotransmitter systems without significant adverse effects makes it a candidate for further exploration in preclinical studies.

The synthesis and characterization of Epiboxidine hydrochloride involve advanced organic chemistry techniques. Researchers often look for "synthesis protocols for 862909-67-9" or "analytical methods for epiboxidine HCl purity testing." These queries reflect the compound’s technical complexity and the need for precise handling in laboratory settings. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure its structural integrity and purity.

Another trending topic related to epiboxidine is its potential role in neurodegenerative diseases. With the global increase in Alzheimer’s and Parkinson’s cases, scientists are exploring novel therapeutic targets. Searches like "nAChR agonists for neurodegeneration" or "epiboxidine hydrochloride and neuroprotection" indicate a growing curiosity about its clinical applications. While current research is primarily preclinical, the compound’s selectivity for certain receptor subtypes offers a promising avenue for future drug development.

From a commercial perspective, Epiboxidine hydrochloride (CAS No. 862909-67-9) is available through specialized chemical suppliers catering to research institutions. Keywords such as "buy epiboxidine HCl for research" or "862909-67-9 supplier" are common in procurement-related searches. It’s essential to note that this compound is strictly for investigational use and requires proper licensing for handling. Suppliers often provide technical data sheets (TDS) and material safety data sheets (MSDS) to ensure compliance with laboratory safety standards.

In summary, Epiboxidine hydrochloride represents a fascinating intersection of chemistry, neuroscience, and potential therapeutic innovation. Its unique properties, coupled with the rising interest in cognitive health and neurodegenerative research, make it a compound worth watching. As scientific understanding evolves, so too will the applications and implications of this remarkable molecule.